Cas no 154422-23-8 (1H-Indole-2-carboxylic acid, 3-(methylthio)-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 3-(methylthio)-, ethyl ester
• CAS No: 154422-23-8
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 1328526
• Update Time: 2024-08-18

1H-Indole-2-carboxylic acid, 3-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-(methylthio)-, ethyl ester

• Inchi： 1S/C12H13NO2S/c1-3-15-12(14)10-11(16-2)8-6-4-5-7-9(8)13-10/h4-7,13H,3H2,1-2H3
• InChI Key： ISXGDQDTINVBRN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(SC)=C1C(OCC)=O

Computed Properties

• Exact Mass: 235.06679

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 408.7±30.0 °C(Predicted)
• PSA: 42.09
• pka: 14.37±0.30(Predicted)